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Compound of Interest

Compound Name:
N-tert-Butoxycarbonyl-N-

methylalanine

Cat. No.: B558136 Get Quote

An In-depth Technical Guide to the Physical Properties of Boc-N-methyl-L-alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical and chemical

properties of Boc-N-methyl-L-alanine, a crucial amino acid derivative in peptide synthesis and

pharmaceutical research. The tert-butoxycarbonyl (Boc) protecting group enhances the

compound's stability and solubility, making it an invaluable building block for complex peptides

and biologically active molecules.[1]

Physicochemical Data Summary
The following table summarizes the key physical properties of Boc-N-methyl-L-alanine

compiled from various sources. These parameters are essential for its application in synthesis,

formulation, and quality control.
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Property Value

Molecular Formula C₉H₁₇NO₄[1][2][3]

Molecular Weight 203.24 g/mol [2][4][5]

Appearance White to off-white powder[1][6]

Melting Point 88-94 °C[1][7][8]

Boiling Point 296.3 ± 19.0 °C (Predicted)[9]

Density 1.111 ± 0.06 g/cm³ (Predicted)[9]

Optical Rotation

[α]D²⁰ = -32 ± 2° (c=1 in EtOH)[1] [α]D²⁰ = -29°

to -31° (c=1 in EtOH)[6] [α]D²⁰ = -30.4 ± 0.3°

(c=1 in ethanol)[7][8] [α]D²⁰ = -30 ± 1° (c=1% in

ethanol)[4]

Purity/Assay

≥ 99% (HPLC, Chiral purity)[1] 98.5 to 101.5 %

(Titration with NaOH)[6] ≥97.5 to ≤102.5%

(Aqueous acid-base Titration)[7][8]

Flash Point 133 °C[9]

CAS Number 16948-16-6[1][2][4][7]

Experimental Methodologies
While specific, detailed experimental protocols for the characterization of each batch of Boc-N-

methyl-L-alanine are proprietary to the manufacturers, the determination of the physical

properties listed above follows standard laboratory procedures.

Melting Point: The melting point is typically determined using a digital melting point

apparatus. A small amount of the powdered sample is packed into a capillary tube and

heated at a controlled rate. The range is recorded from the temperature at which the

substance begins to melt to the temperature at which it is completely liquid.

Optical Rotation: Specific rotation is measured using a polarimeter. A solution of the

compound is prepared at a known concentration (e.g., 1 g/100 mL) in a specified solvent (in

this case, ethanol). The solution is placed in a sample tube of a fixed path length, and the
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angle of rotation of plane-polarized light (typically at the sodium D-line, 589 nm) is measured

at a controlled temperature (e.g., 20°C).

Purity/Assay: The purity of Boc-N-methyl-L-alanine is commonly assessed by High-

Performance Liquid Chromatography (HPLC), particularly chiral HPLC to determine

enantiomeric purity.[1] The assay, or the exact content of the substance, is often determined

by a titration method, such as an aqueous acid-base titration where the carboxylic acid

moiety is titrated with a standardized solution of a strong base like sodium hydroxide.[6][7][8]

Structural and Property Relationships
The following diagram illustrates the relationship between the chemical structure of Boc-N-

methyl-L-alanine and its key physical properties.

Figure 1. Key Physical Properties of Boc-N-methyl-L-alanine
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Boc-N-methyl-L-alanine and its physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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